Cas no 143469-42-5 (1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl-
• CAS No: 143469-42-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 108380
• PubChem ID: 45081776
• Update Time: 2025-04-18

1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl-
• 2-(cyclopropylmethyl)-5-methylpyrazole-3-carbonyl chloride
• 143469-42-5
• DTXSID20664845
• SCHEMBL3044615
• 1-(CYCLOPROPYLMETHYL)-3-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE

• Inchi： 1S/C9H11ClN2O/c1-6-4-8(9(10)13)12(11-6)5-7-2-3-7/h4,7H,2-3,5H2,1H3
• InChI Key： DFRGPEIQVDUFRO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NN1CC1CC1)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 34.89